Cas no 393783-05-6 (Benzamide,N-[[5-[[2-[4,5-dihydro-5-(4-methylphenyl)-3-(2-thienyl)-1H-pyrazol-1-yl]-2-oxoethyl]thio]-4-(phenylmethyl)-4H-1,2,4-triazol-3-yl]methyl]-3,5-dimethoxy-)

• Product Name: Benzamide,N-[[5-[[2-[4,5-dihydro-5-(4-methylphenyl)-3-(2-thienyl)-1H-pyrazol-1-yl]-2-oxoethyl]thio]-4-(phenylmethyl)-4H-1,2,4-triazol-3-yl]methyl]-3,5-dimethoxy-
• CAS No: 393783-05-6
• MF: C₃₅H₃₄N₆O₄S₂
• MW: 666.812264919281
• CID: 1505980
• Update Time: 2024-08-23

Benzamide,N-[[5-[[2-[4,5-dihydro-5-(4-methylphenyl)-3-(2-thienyl)-1H-pyrazol-1-yl]-2-oxoethyl]thio]-4-(phenylmethyl)-4H-1,2,4-triazol-3-yl]methyl]-3,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-[[5-[[2-[4,5-dihydro-5-(4-methylphenyl)-3-(2-thienyl)-1H-pyrazol-1-yl]-2-oxoethyl]thio]-4-(phenylmethyl)-4H-1,2,4-triazol-3-yl]methyl]-3,5-dimethoxy-
• Benzamide, N-[[5-[[2-[4,5-dihydro-5-(4-methylphenyl)-3-(2-thienyl)-1H-pyrazol-1-yl]-2-oxoethyl]thio]-4-(phenylmethyl)-4H-1,2,4-triazol-3-yl]methyl]-3,5-dimethoxy-

• Inchi： 1S/C35H34N6O4S2/c1-23-11-13-25(14-12-23)30-19-29(31-10-7-15-46-31)39-41(30)33(42)22-47-35-38-37-32(40(35)21-24-8-5-4-6-9-24)20-36-34(43)26-16-27(44-2)18-28(17-26)45-3/h4-18,30H,19-22H2,1-3H3,(H,36,43)
• InChI Key： BATGUXYQIALOHC-UHFFFAOYSA-N
• SMILES： C(NCC1N(CC2=CC=CC=C2)C(SCC(N2C(C3=CC=C(C)C=C3)CC(C3SC=CC=3)=N2)=O)=NN=1)(=O)C1=CC(OC)=CC(OC)=C1

Computed Properties

• Exact Mass: 666.20862

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• PSA: 110.94
• pka: 12.79±0.46(Predicted)